2-Benzothiazolesulfenamide
Overview
Description
2-Benzothiazolesulfenamide, also known as N,N-dicyclohexyl-2-benzothiazolesulfenamide, is a white powder at room temperature . It is used as an accelerator in the production of natural or synthetic rubber .
Molecular Structure Analysis
The molecular formula of 2-Benzothiazolesulfenamide is C7H6N2S2 . The InChI representation of the molecule is InChI=1S/C7H6N2S2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2 . The Canonical SMILES representation is C1=CC=C2C(=C1)N=C(S2)SN .Physical And Chemical Properties Analysis
2-Benzothiazolesulfenamide is a white powder at room temperature . It has a molecular weight of 182.3 g/mol . It is slightly soluble in water . Its density is 1.2 g/cm³ at 20°C . It decomposes at 300°C (572°F) . Its melting point is between 90 - 102°C (194 - 215°F) .Scientific Research Applications
Rubber Vulcanization
2-Benzothiazolesulfenamide is widely used in the vulcanization of rubber . It acts as an accelerator in the curing process, enhancing the physical and chemical properties of the vulcanizates . The use of 2-Benzothiazolesulfenamide results in vulcanizates with improved mechanical properties and better retention of these properties after aging .
Nitrosamine Free Curing
2-Benzothiazolesulfenamide is a nitrosamine-free accelerator, which makes it a safer alternative to other accelerators that generate nitrosamines during the mixing, vulcanization, and storage of rubber articles . Nitrosamines are known to be carcinogenic, and thus, the use of 2-Benzothiazolesulfenamide can help reduce the health risks associated with rubber production .
Binary Accelerator Systems
2-Benzothiazolesulfenamide can be used in binary accelerator systems, which provide better physical and chemical properties to the vulcanizates . These systems also show a reduction in optimum cure time, suggesting a nucleophilic reaction mechanism in the vulcanization reactions .
Synthesis of Sulfenamides, Sulfinamides, and Sulfonamides
2-Benzothiazolesulfenamide can be used in the direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines . These compounds have found various applications in diverse fields such as pharmaceuticals, agrochemicals, polymers, and more .
Non-Regulated Accelerator
2-Benzothiazolesulfenamide can be used as a non-regulated accelerator in the preparation of safe natural rubber vulcanizates . The vulcanizates prepared using non-regulated nitrosamine generating accelerators are reported as noncarcinogenic .
Cure Modification
2-Benzothiazolesulfenamide can be used for cure modification of natural rubber containing benzothiazole accelerators . This can lead to improved cure characteristics and mechanical properties of the vulcanizates .
Safety And Hazards
When handling 2-Benzothiazolesulfenamide, it is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . Remove all sources of ignition and evacuate personnel to safe areas . Keep people away from and upwind of spill/leak . This material is stable under normal conditions of use . Prevent contact with oxidizing agents . Heating to decomposition may release carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides .
properties
IUPAC Name |
S-(1,3-benzothiazol-2-yl)thiohydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2S2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPNLWUFFWOYKLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80182292 |
Source
|
| Record name | 2-Benzothiazylsulfenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80182292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzothiazolesulfenamide | |
CAS RN |
2801-21-0 |
Source
|
| Record name | 2-Benzothiazolesulfenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2801-21-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Benzothiazylsulfenamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002801210 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Benzothiazolesulfenamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157088 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Benzothiazylsulfenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80182292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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